![molecular formula C7H6BrN3 B1273255 6-bromo-1H-indazol-3-amine CAS No. 404827-77-6](/img/structure/B1273255.png)
6-bromo-1H-indazol-3-amine
Overview
Description
6-bromo-1H-indazol-3-amine is a chemical compound with the molecular formula C7H6BrN3 . It is a product of Thermo Scientific Chemicals . The compound is used in various scientific research and has been part of the Alfa Aesar product portfolio .
Synthesis Analysis
A series of indazole derivatives, which include 6-bromo-1H-indazol-3-amine, were designed and synthesized by a molecular hybridization strategy . The synthesis process involved the use of various chemical reactions and techniques . The synthesized compounds were then evaluated for their inhibitory activities against human cancer cell lines .Molecular Structure Analysis
The molecular structure of 6-bromo-1H-indazol-3-amine is represented by the formula C7H6BrN3 . This compound is part of the indazole family, which are nitrogenous heterocycles that are important components of many natural products and marketed drugs .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 6-bromo-1H-indazol-3-amine and its derivatives are complex and involve multiple steps . These reactions were carefully designed and executed to ensure the successful synthesis of the desired compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of 6-bromo-1H-indazol-3-amine include a melting point range of 233.0-242.0°C . The compound appears as a white to light yellow crystalline powder .Scientific Research Applications
- Experimental Findings :
- A study by Wang et al. synthesized a series of indazole derivatives, including compound 6o . Compound 6o exhibited promising inhibitory effects against the K562 leukemia cell line (IC50 = 5.15 µM) while maintaining selectivity for normal cells (HEK-293, IC50 = 33.2 µM).
Antitumor Activity
Tyrosine Kinase Inhibition
Mechanism of Action
Target of Action
The primary targets of 6-bromo-1H-indazol-3-amine are cancer cell lines, including lung (A549), chronic myeloid leukemia (K562), prostate (PC-3), and hepatoma (Hep-G2) . The compound exhibits inhibitory activities against these cell lines . It has been demonstrated that the 1H-indazole-3-amine structure is an effective hinge-binding fragment .
Mode of Action
6-Bromo-1H-indazol-3-amine interacts with its targets by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner . This interaction results in changes in cell apoptosis and cell cycle .
Biochemical Pathways
The compound affects the apoptosis pathway and cell cycle, possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway . These pathways are crucial for cell survival and proliferation, and their disruption can lead to cell death and inhibition of tumor growth .
Pharmacokinetics
The compound’s inhibitory effect against various cancer cell lines suggests that it may have favorable adme (absorption, distribution, metabolism, and excretion) properties that allow it to reach its target sites effectively .
Result of Action
The result of the compound’s action is the inhibition of cell growth in various cancer cell lines . For instance, one of the compounds exhibited a promising inhibitory effect against the K562 cell line with an IC50 (50% inhibition concentration) value of 5.15 µM . This compound also showed great selectivity for normal cells (HEK-293, IC50 = 33.2 µM) .
properties
IUPAC Name |
6-bromo-1H-indazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H3,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLDHNAMVDBASAW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)NN=C2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40383026 | |
Record name | 6-bromo-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40383026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-1H-indazol-3-amine | |
CAS RN |
404827-77-6 | |
Record name | 6-bromo-1H-indazol-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40383026 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-Amino-6-bromo-1H-indazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.